(2Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate

Specification

• Molecular Formula: C21H12BrFO5S
• Molecular Weight: 475.3 g/mol
• IUPAC Name: [(2Z)-2-[(2-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-fluorobenzenesulfonate
• Standard InChI: InChI=1S/C21H12BrFO5S/c22-18-4-2-1-3-13(18)11-20-21(24)17-10-7-15(12-19(17)27-20)28-29(25,26)16-8-5-14(23)6-9-16/h1-12H/b20-11-
• Standard InChI Key: TVTKDSXXYBQTFZ-JAIQZWGSSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F)Br
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)F)Br

Introduction

(2Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate is a complex organic compound characterized by its unique structural features, which include a benzofuran core, a bromobenzylidene moiety, and a sulfonate group. The presence of the bromine atom and the sulfonate group contributes to its potential reactivity and biological activity, making it a subject of interest in medicinal chemistry and material science.

Synthesis Methods

The synthesis of (2Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate typically involves multi-step organic reactions. Common synthetic routes include the use of transition metal-catalyzed reactions, such as Suzuki-Miyaura coupling, to form the benzofuran core and attach the bromobenzylidene and sulfonate groups. Each step requires careful control of reaction conditions to ensure high yields and purity.

Biological Activity and Potential Applications

Preliminary studies indicate that compounds with similar structures may exhibit significant biological activities. Potential pharmacological effects include antimicrobial, anticancer, and anti-inflammatory properties. Predictive models based on structure-activity relationships (SAR) can help identify specific biological targets and mechanisms of action for this compound.

Compound Name	Structure Features	Biological Activity
Benzofuran	Core structure similar; lacks substituents	Antimicrobial
7-Bromo-4-hydroxybenzofuran	Brominated variant; hydroxyl group present	Anticancer
6-Methoxybenzofuran	Methoxy substituent instead of bromine	Anti-inflammatory
(2Z)-2-(4-bromobenzylidene)-3-oxo	Similar benzylidene structure; different substituents	Antimicrobial

Mechanism of Action

Understanding how (2Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzenesulfonate interacts with biological macromolecules is crucial for elucidating its mechanism of action. Interaction studies often utilize high-throughput screening methods to evaluate multiple interactions simultaneously. Such studies can reveal how the compound engages with proteins and enzymes, potentially leading to insights into its pharmacological effects.